Cas no 1157056-47-7 (3-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)
1157056-47-7 structure
Product Name:3-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
CAS No:1157056-47-7
MF:C11H13N3S
MW:219.306020498276
CID:5196389
PubChem ID:43663935
Update Time:2023-11-24
3-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
- 3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
- 1,2,3-Thiadiazole-4-methanamine, N-(3-ethylphenyl)-
- 3-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
-
- Inchi： 1S/C11H13N3S/c1-2-9-4-3-5-10(6-9)12-7-11-8-15-14-13-11/h3-6,8,12H,2,7H2,1H3
- InChI Key： HBLWZLNWUMKEJL-UHFFFAOYSA-N
- SMILES： S1C=C(CNC2=CC=CC(=C2)CC)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 189
- XLogP3: 2.8
- Topological Polar Surface Area: 66
3-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166757-0.05g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-166757-0.1g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-166757-0.25g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-166757-0.5g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-166757-1.0g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-166757-2.5g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-166757-5.0g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-166757-10.0g |
3-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline |
1157056-47-7 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01019362-1g |
3-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline |
1157056-47-7 | 95% | 1g |
￥3220.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01019362-5g |
3-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline |
1157056-47-7 | 95% | 5g |
￥9352.0 | 2023-04-05 |
3-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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